Cas no 1220027-63-3 (5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine)

• Product Name: 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine
• CAS No: 1220027-63-3
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 4687946
• Update Time: 2025-07-21

5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N,N-diethyl-4-methylpyridin-2-amine
• 5-BROMO-N,N-DIETHYL-4-METHYL-2-PYRIDINAMINE
• BB 0260797
• 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine

• Inchi： 1S/C10H15BrN2/c1-4-13(5-2)10-6-8(3)9(11)7-12-10/h6-7H,4-5H2,1-3H3
• InChI Key： IUJWJSUVRGEWKX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine

Research Brief on 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine (CAS: 1220027-63-3): Recent Advances and Applications

5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine (CAS: 1220027-63-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the key areas of interest in recent research has been the role of 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The bromo and diethylamino substituents on the pyridine ring of this compound provide a unique scaffold for further functionalization, enabling the synthesis of highly selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a novel series of EGFR (epidermal growth factor receptor) inhibitors, showcasing its potential in oncology research.

In addition to its applications in kinase inhibitor design, 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine has also been investigated for its utility in photopharmacology. A recent study highlighted its use as a photoswitchable ligand, where the bromo substituent was replaced with an azobenzene group to create a light-sensitive analog. This modification allowed for precise control of biological activity using light, opening new avenues for spatiotemporal regulation of drug action. The study, published in Chemical Communications, emphasized the compound's adaptability in advanced drug delivery systems.

The synthetic accessibility of 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine has also been a focal point of recent research. A 2022 paper in Organic Letters described an efficient, one-pot synthesis of this compound using a palladium-catalyzed coupling reaction, which significantly improved yield and reduced production costs. This advancement is particularly relevant for industrial-scale applications, where cost-effective and scalable synthetic methods are essential.

Despite these promising developments, challenges remain in the optimization of 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in chemical biology and drug discovery.

In conclusion, 5-Bromo-N,N-diethyl-4-methyl-2-pyridinamine (CAS: 1220027-63-3) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have underscored its potential in kinase inhibitor design, photopharmacology, and synthetic chemistry. As research progresses, further optimization and exploration of its derivatives are expected to yield even more impactful discoveries in the field of chemical biology and medicine.